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Compound of Interest

Compound Name: cis-10,11-Dihydroxy Nortriptyline

Cat. No.: B564528

Essential Safety and Handling Guide for cis-
10,11-Dihydroxy Nortriptyline

This guide provides crucial safety and logistical information for the handling and disposal of
cis-10,11-Dihydroxy Nortriptyline, a metabolite of the tricyclic antidepressant Nortriptyline.
The following procedures are based on the safety data for the parent compound, Nortriptyline,
and are intended for use by researchers, scientists, and drug development professionals in a
laboratory setting.

Personal Protective Equipment (PPE)

When handling cis-10,11-Dihydroxy Nortriptyline, it is imperative to use appropriate personal
protective equipment to minimize exposure and ensure personal safety.
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PPE Category

Specification

Eye Protection

Chemical safety goggles or glasses.

Hand Protection

Impermeable and resistant gloves. Due to the
absence of specific testing, nitrile gloves are a

recommended starting point.

Body Protection

A standard laboratory coat is required. For
larger quantities, additional protective clothing

should be considered.

Respiratory Protection

Not generally required under normal conditions
of use with adequate ventilation. If dust

formation is likely, use a dust mask or respirator.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential for the safe handling of cis-10,11-

Dihydroxy Nortriptyline.

e Preparation:

o Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

o Verify that all necessary PPE is available and in good condition.

o Have spill containment materials readily accessible.

» Handling the Compound:

o Wear all required PPE before handling the compound.

o Avoid the formation of dust and aerosols.

o Do not eat, drink, or smoke in the handling area.[1][2]

o Wash hands thoroughly after handling the substance.[1][2][3]
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e In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of running water for at least 15 minutes,
holding the eyelids open. Seek medical attention if irritation persists.[1][2][3]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.[1][2]

o Inhalation: Move to fresh air. If breathing is difficult, provide artificial respiration.[1][2][4]

o Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[1][2]

Disposal Plan

Proper disposal of cis-10,11-Dihydroxy Nortriptyline and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect all waste material, including unused product and contaminated disposables, in a
designated and clearly labeled hazardous waste container.

» Disposal Method:
o Dispose of the waste through a licensed professional waste disposal service.

o One recommended method is to dissolve or mix the material with a combustible solvent
and burn it in a chemical incinerator equipped with an afterburner and scrubber.[5]

o Container Disposal:
o Dispose of contaminated packaging as unused product.[5]

o Follow all local, regional, national, and international regulations for chemical waste
disposal.[1][2]

Experimental Workflow
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Caption: Workflow for Safe Handling of cis-10,11-Dihydroxy Nortriptyline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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